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Compound of Interest

Compound Name: 2,6-Difluoroiodobenzene

Cat. No.: B082484 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,6-Difluoroiodobenzene
for Researchers and Drug Development Professionals

Introduction
In the landscape of modern medicinal chemistry and materials science, halogenated organic

compounds serve as pivotal building blocks for the synthesis of novel molecules with tailored

properties. Among these, 2,6-difluoroiodobenzene (CAS No. 13697-89-7) emerges as a

compound of significant interest. Its unique trifunctional substitution pattern on the benzene

ring—featuring two highly electronegative fluorine atoms ortho to a larger, polarizable iodine

atom—imparts a distinct reactivity and set of physicochemical characteristics. These properties

are instrumental in its application as a versatile synthetic intermediate.

The strategic incorporation of fluorine into drug candidates is a widely recognized strategy to

enhance metabolic stability, binding affinity, and lipophilicity.[1][2][3] The presence of the iodine

atom in 2,6-difluoroiodobenzene offers a reactive site for various cross-coupling reactions,

enabling the construction of complex molecular architectures. A thorough understanding of its

fundamental physicochemical properties, such as its melting and boiling points, is therefore

critical for its effective utilization in research and development.

This technical guide provides a comprehensive overview of the melting and boiling points of

2,6-difluoroiodobenzene, detailed experimental protocols for their determination, and an

exploration of the underlying principles that govern these properties. It is designed to equip
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researchers, scientists, and drug development professionals with the essential knowledge for

the proficient handling and application of this important chemical entity.

Physicochemical Properties of 2,6-
Difluoroiodobenzene
A clear understanding of the physical and chemical characteristics of a compound is paramount

for its application in synthesis and product development. The key physicochemical properties of

2,6-difluoroiodobenzene are summarized in the table below.

Property Value Source(s)

Molecular Formula C₆H₃F₂I [4][5]

Molecular Weight 239.99 g/mol [4]

Melting Point 24-26 °C [4][6]

Boiling Point 186 °C [4][6]

Density 2.001 g/mL [4][6]

Flash Point 69 °C [4][6]

Appearance Colorless liquid or solid [4]

Solubility
Soluble in organic solvents,

insoluble in water.
[4]

Storage Temperature
Room Temperature, sealed in

dry, keep in dark place.
[4][6]

Hazard Codes Xi (Irritant) [4]

Experimental Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.[7][8]

The sharpness of the melting point is often used as an indicator of purity.[7] An impure

compound will typically exhibit a depressed and broadened melting point range.[7]
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Capillary Method using a Melting Point Apparatus
This is a common and accurate method for determining the melting point of a solid organic

compound.

Protocol:

Sample Preparation:

Ensure the 2,6-difluoroiodobenzene sample is crystalline. If it is in a liquid state (as its

melting point is near room temperature), cool it to induce crystallization.

Finely powder a small amount of the solid sample.[8][9]

Take a capillary tube and seal one end by heating it in a flame.[9]

Packing the Capillary Tube:

Press the open end of the capillary tube into the powdered sample.

Gently tap the sealed end of the tube on a hard surface to pack the sample into the

bottom. A sample height of 1-2 cm is sufficient.[9][10]

Measurement:

Place the packed capillary tube into the heating block of a melting point apparatus.

Heat the block rapidly to a temperature about 10-15 °C below the expected melting point

of 24 °C.

Then, decrease the heating rate to about 1-2 °C per minute to ensure thermal equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal melts (the end of the melting range).
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The melting point is reported as this range.

Causality Behind Experimental Choices:

Fine Powder: A finely powdered sample ensures uniform heat distribution.

Slow Heating Rate: A slow heating rate near the melting point is crucial for an accurate

determination, as it allows for thermal equilibrium between the heating block, the

thermometer, and the sample.[8]

Sample Preparation Packing Measurement

Crystallize Sample Powder Sample Seal Capillary Fill Capillary Pack Sample Insert into Apparatus Rapid Heat Slow Heat Observe & Record
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Caption: Experimental workflow for melting point determination.

Experimental Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[11][12]

Thiele Tube Method
This method is suitable for determining the boiling point of small quantities of a liquid.

Protocol:

Apparatus Setup:

Take a small test tube (fusion tube) and add about 0.5-1 mL of 2,6-difluoroiodobenzene.

Take a capillary tube and seal one end. Place the capillary tube into the fusion tube with

the open end downwards.[11][13]
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Attach the fusion tube to a thermometer using a rubber band or thread, ensuring the

sample is level with the thermometer bulb.

Place this assembly into a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil or silicone oil), ensuring the heat-transfer liquid is above the level of the sample.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-burner.[14]

The design of the Thiele tube ensures uniform heating of the oil bath through convection.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble

out.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube.[11] This indicates that the vapor pressure of the sample has exceeded the

external pressure.

Measurement:

Stop heating and allow the apparatus to cool.

The stream of bubbles will slow down and eventually stop. At the moment the liquid just

begins to enter the capillary tube, the vapor pressure of the sample is equal to the

atmospheric pressure.[14]

Record the temperature on the thermometer at this point. This is the boiling point of the

liquid.

It is also important to record the atmospheric pressure at the time of the experiment, as

boiling point is pressure-dependent.[12]

Causality Behind Experimental Choices:

Inverted Capillary: The inverted capillary tube traps a small amount of air. As the liquid is

heated, the air expands and is replaced by the vapor of the liquid. The continuous stream of

bubbles indicates that the liquid is at its boiling point.
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Thiele Tube: The specific shape of the Thiele tube promotes the circulation of the heating oil,

ensuring a uniform temperature distribution throughout the sample and the thermometer

bulb.

Apparatus Setup Heating & Observation Measurement

Fill Fusion Tube Insert Inverted Capillary Attach to Thermometer Place in Thiele Tube Heat Side Arm Observe Bubbles Stop Heating Watch for Liquid Entry Record Temperature

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Significance in Research and Drug Development
The melting and boiling points are fundamental properties that influence the handling,

purification, and reaction conditions of 2,6-difluoroiodobenzene.

Purification: Distillation, a common method for purifying liquids, relies on differences in

boiling points.[15] Knowing the boiling point of 2,6-difluoroiodobenzene (186 °C) allows for

the selection of appropriate distillation conditions to separate it from reactants and

byproducts.

Reaction Conditions: Many chemical reactions are temperature-sensitive. The boiling point of

a solvent or reactant can dictate the maximum temperature at which a reaction can be

carried out at atmospheric pressure.

Physical State: With a melting point of 24-26 °C, 2,6-difluoroiodobenzene can exist as

either a solid or a liquid at or near room temperature. This is an important consideration for

storage and handling.

The presence of fluorine in organic molecules can significantly alter their properties, making

them highly valuable in drug discovery. Fluorine can enhance metabolic stability, increase

binding affinity to target proteins, and improve membrane permeability.[2][3][16] 2,6-
Difluoroiodobenzene serves as a key intermediate for introducing the 2,6-difluorophenyl
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moiety into potential drug candidates, a structural motif found in a number of biologically active

compounds.

Safety and Handling
2,6-Difluoroiodobenzene is classified as an irritant (Xi).[4] Therefore, appropriate safety

precautions should be taken when handling this compound.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.[17][18]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.[17][18]

Storage: Store in a cool, dry, dark place in a tightly sealed container.[4][6]

Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

Avoid generating dust if in solid form.[17]

Conclusion
A precise understanding and accurate determination of the melting and boiling points of 2,6-
difluoroiodobenzene are essential for its effective application in research and development.

These fundamental physicochemical properties govern its purification, handling, and reactivity.

As a key building block in the synthesis of complex organic molecules, particularly for the

pharmaceutical and agrochemical industries, a thorough knowledge of its characteristics is

indispensable for the modern scientist. The experimental protocols detailed in this guide

provide a reliable framework for the characterization of this and similar compounds, ensuring

both scientific rigor and safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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